Cas no 54064-34-5 (Ethanone, 1-[2-(4-chlorophenyl)cyclopropyl]-)

Ethanone, 1-[2-(4-chlorophenyl)cyclopropyl]-, is a cyclopropyl-substituted aromatic ketone with potential applications in synthetic organic chemistry and pharmaceutical intermediates. Its structure, featuring a 4-chlorophenyl group fused to a cyclopropane ring, offers steric and electronic properties useful for constructing complex molecules. The compound’s rigid cyclopropyl framework may enhance stability and reactivity in selective transformations, such as nucleophilic additions or cross-coupling reactions. The presence of the chloro substituent provides a handle for further functionalization. This compound is of interest in medicinal chemistry for exploring structure-activity relationships due to its unique hybrid aromatic-aliphatic character. Handling requires standard precautions for halogenated organics.
Ethanone, 1-[2-(4-chlorophenyl)cyclopropyl]- structure
54064-34-5 structure
Product Name:Ethanone, 1-[2-(4-chlorophenyl)cyclopropyl]-
CAS No:54064-34-5
MF:C11H11ClO
MW:194.657442331314
MDL:MFCD01315475
CID:1586877
PubChem ID:2765679
Update Time:2025-05-27

Ethanone, 1-[2-(4-chlorophenyl)cyclopropyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[2-(4-chlorophenyl)cyclopropyl]-
    • 1-[2-(4-chlorophenyl)cyclopropyl]ethanone
    • 10M-010
    • SCHEMBL6130281
    • MFCD01315475
    • AKOS005075593
    • 54064-34-5
    • CS-0453428
    • 1-[2-(4-chlorophenyl)cyclopropyl]-1-ethanone
    • 1-[2-(4-chlorophenyl)cyclopropyl]ethan-1-one
    • 1-(2-(4-Chlorophenyl)cyclopropyl)ethan-1-one
    • MDL: MFCD01315475
    • Inchi: 1S/C11H11ClO/c1-7(13)10-6-11(10)8-2-4-9(12)5-3-8/h2-5,10-11H,6H2,1H3
    • InChI Key: UBHKMDYUOAVGAN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1CC1C(C)=O

Computed Properties

  • Exact Mass: 194.04993
  • Monoisotopic Mass: 194.0498427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

Ethanone, 1-[2-(4-chlorophenyl)cyclopropyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB298751-500 mg
1-[2-(4-Chlorophenyl)cyclopropyl]-1-ethanone, 90%; .
54064-34-5 90%
500mg
€678.60 2023-04-26
abcr
AB298751-1 g
1-[2-(4-Chlorophenyl)cyclopropyl]-1-ethanone, 90%; .
54064-34-5 90%
1g
€1312.80 2023-04-26
Apollo Scientific
OR32085-1g
1-[2-(4-Chlorophenyl)cyclopropyl]ethan-1-one
54064-34-5 tech
1g
£1078.00 2025-02-19
abcr
AB298751-500mg
1-[2-(4-Chlorophenyl)cyclopropyl]-1-ethanone, 90%; .
54064-34-5 90%
500mg
€678.60 2025-04-18
abcr
AB298751-1g
1-[2-(4-Chlorophenyl)cyclopropyl]-1-ethanone, 90%; .
54064-34-5 90%
1g
€1312.80 2025-04-18
Key Organics Ltd
10M-010-1MG
1-[2-(4-chlorophenyl)cyclopropyl]-1-ethanone
54064-34-5 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
10M-010-5MG
1-[2-(4-chlorophenyl)cyclopropyl]-1-ethanone
54064-34-5 >90%
5mg
£46.00 2025-02-09
Key Organics Ltd
10M-010-10MG
1-[2-(4-chlorophenyl)cyclopropyl]-1-ethanone
54064-34-5 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
10M-010-0.5G
1-[2-(4-chlorophenyl)cyclopropyl]-1-ethanone
54064-34-5 >90%
0.5g
£385.00 2025-02-09
Key Organics Ltd
10M-010-1G
1-[2-(4-chlorophenyl)cyclopropyl]-1-ethanone
54064-34-5 >90%
1g
£770.00 2025-02-09
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